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Compound of Interest

Compound Name: Whnt pathway activator 2

Cat. No.: B10854544

For Researchers, Scientists, and Drug Development Professionals

Introduction

Wnt Pathway Activator 2, identified by CAS number 1360540-82-4, is a potent small molecule
activator of the canonical Wnt signaling pathway. This pathway is crucial in embryonic
development, cell proliferation, and tissue homeostasis. Dysregulation of Wnt signaling is
implicated in various diseases, including cancer and developmental disorders. As a research
tool, Wnt Pathway Activator 2 offers a targeted approach to stimulate this pathway, enabling
detailed investigation of its downstream effects and potential therapeutic applications. This
document provides a comprehensive technical overview of its chemical properties, biological
activity, and the experimental protocols for its characterization.

Chemical and Physical Properties

Wnt Pathway Activator 2 is a diketone derivative with the chemical name 1-(2,3-dihydro-1,4-
benzodioxin-6-yl)-4-(pyridin-2-yl)butane-1,4-dione. Its fundamental properties are summarized
in the table below.
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Property Value

CAS Number 1360540-82-4
Molecular Formula C17H15NOa4
Molecular Weight 297.31 g/mol
Appearance Solid powder
Purity Typically =98%
Solubility Soluble in DMSO

Biological Activity and Mechanism of Action

Wnt Pathway Activator 2 is a potent agonist of the Wnt/(3-catenin signaling cascade.[1][2] The
primary reported quantitative measure of its activity is an ECso of 13 nM, as determined in a

cell-based reporter assay.[1]

While the precise molecular target of Wnt Pathway Activator 2 has not been extensively
detailed in publicly available literature, its function as a Wnt pathway agonist suggests it acts
downstream of the Wnt ligand-receptor binding event. The canonical Wnt pathway is initiated
by the binding of a Wnt protein to a Frizzled (FZD) receptor and its co-receptor, LRP5/6. This
leads to the inhibition of the B-catenin destruction complex, which consists of Axin, APC,
GSK3[3, and CK1a. In the absence of a Wnt signal, this complex phosphorylates [3-catenin,
targeting it for ubiquitination and proteasomal degradation. Upon activation of the pathway, the
destruction complex is inhibited, leading to the accumulation of 3-catenin in the cytoplasm. This
stabilized (-catenin then translocates to the nucleus, where it complexes with TCF/LEF
transcription factors to activate the expression of Wnt target genes.

The following diagram illustrates the canonical Wnt signaling pathway and the presumed point
of intervention for an activator like Wnt Pathway Activator 2.
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Experimental Protocols

The following protocols are based on the methodologies described in the patent literature for
the synthesis and biological evaluation of Wnt Pathway Activator 2.

Chemical Synthesis

A generalized synthetic scheme for diketone derivatives, such as Wnt Pathway Activator 2,
involves the condensation of a methyl ketone with an ester. The following is a plausible, though
not explicitly detailed in the patent for this specific compound, synthetic route. Researchers
should adapt this based on standard organic chemistry principles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Wnt Pathway Activator 2
(CAS 1360540-82-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854544#wnt-pathway-activator-2-cas-number-
1360540-82-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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